Cas no 2356149-69-2 (Benzenamine, 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzenamine, 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2356149-69-2
• MF: C₁₂H₁₆BClFNO₂
• MW: 271.523345947266
• CID: 5867791
• Update Time: 2025-08-02

Benzenamine, 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine

• Inchi： 1S/C12H16BClFNO2/c1-11(2)12(3,4)18-13(17-11)7-5-8(14)10(16)6-9(7)15/h5-6H,16H2,1-4H3
• InChI Key： CIGMEJWUPTURNJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(B2OC(C)(C)C(C)(C)O2)C=C1Cl

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 362.9±42.0 °C(Predicted)
• pka: 1.27±0.10(Predicted)

Additional information on Benzenamine, 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Benzenamine, 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl): A Comprehensive Overview

Benzenamine, also known as aniline, is a fundamental aromatic amine compound that serves as a building block in various chemical syntheses. The compound in question, Benzenamine, 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), is a derivative of aniline with specific substituents that confer unique chemical properties and potential applications in drug discovery and materials science.

The CAS number 2356149-69-2 uniquely identifies this compound in chemical databases and regulatory systems. This identifier is essential for ensuring consistency and accuracy in scientific communication and regulatory compliance.

The structure of this compound features a benzene ring substituted with a chlorine atom at the 2-position and a fluorine atom at the 5-position. The 4-position of the benzene ring is occupied by a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan group. This boron-containing moiety is significant as it introduces unique electronic and steric properties to the molecule.

The presence of halogens (chlorine and fluorine) on the benzene ring enhances the compound's reactivity and selectivity in various chemical reactions. These substituents also influence the molecule's solubility and stability under different conditions.

The dioxaborolane group at the 4-position is particularly interesting due to its potential role in cross-coupling reactions. Recent studies have highlighted the importance of such boron-containing groups in facilitating Suzuki-Miyaura couplings—a widely used method for forming carbon-carbon bonds in organic synthesis.

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules with potential pharmacological activity. Its structure suggests it may be useful in designing drugs targeting specific biological pathways or receptors.

Recent research has also explored the use of similar compounds in materials science, particularly in the development of advanced polymers and optoelectronic materials. The combination of halogens and boron-containing groups may impart desirable electronic properties to these materials.

In conclusion, Benzenamine derivatives like this one continue to be valuable tools in organic synthesis and materials development. Their unique structures offer opportunities for innovation across various scientific disciplines.